Cas no 1676-52-4 (2-(1,3-benzodioxol-5-yl)-N-[2-(1,3-benzodioxol-5-yl)ethyl]ethanaminium chloride)

• Product Name: 2-(1,3-benzodioxol-5-yl)-N-[2-(1,3-benzodioxol-5-yl)ethyl]ethanaminium chloride
• CAS No: 1676-52-4
• MF: C₁₈H₂₀ClNO₄
• MW: 349.808704376221
• CID: 1348248
• PubChem ID: 15500
• Update Time: 2025-04-20

2-(1,3-benzodioxol-5-yl)-N-[2-(1,3-benzodioxol-5-yl)ethyl]ethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-yl)-N-[2-(1,3-benzodioxol-5-yl)ethyl]ethanaminium chloride
• bis[2-(1,3-benzodioxol-5-yl)ethyl]azanium,chloride
• DIPHENETHYLAMINE, 3,3',4,4'-BIS(METHYLENEDIOXY)-, HYDROCHLORIDE
• 3,3',4,4'-Bis(methylenedioxy)diphenethylamine hydrochloride
• 1676-52-4

• Inchi： 1S/C18H19NO4.ClH/c1-3-15-17(22-11-20-15)9-13(1)5-7-19-8-6-14-2-4-16-18(10-14)23-12-21-16;/h1-4,9-10,19H,5-8,11-12H2;1H
• InChI Key： VECLFJFBQNVRJL-UHFFFAOYSA-N
• SMILES： [Cl-].O1COC2=CC=C(C=C12)CC[NH2+]CCC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 328.9516
• Monoisotopic Mass: 349.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5A^2

Experimental Properties

• Boiling Point: 467.1°C at 760 mmHg
• Flash Point: 191.9°C
• PSA: 51.02